Cas no 1227582-71-9 (6-Amino-3-(3-fluorophenyl)pyridine-2-methanol)

6-Amino-3-(3-fluorophenyl)pyridine-2-methanol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-fluorophenyl substituent and a hydroxymethyl group at the 2-position, offering versatility for further functionalization. The amino group at the 6-position enhances reactivity, making it a valuable intermediate in heterocyclic synthesis. The fluorine atom contributes to improved metabolic stability and bioavailability in drug development. This compound is particularly useful in the design of kinase inhibitors and other biologically active molecules. High purity and well-defined synthetic routes ensure reproducibility for research purposes. Its balanced lipophilicity and electronic properties make it a promising scaffold for medicinal chemistry applications.

6-Amino-3-(3-fluorophenyl)pyridine-2-methanol structure

1227582-71-9 structure

Product Name:6-Amino-3-(3-fluorophenyl)pyridine-2-methanol

CAS No:1227582-71-9

MF:C₁₂H₁₁FN₂O

MW:218.226946115494

CID:4929714

Update Time:2025-05-21

6-Amino-3-(3-fluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol
- Inchi： 1S/C12H11FN2O/c13-9-3-1-2-8(6-9)10-4-5-12(14)15-11(10)7-16/h1-6,16H,7H2,(H2,14,15)
- InChI Key： PUMQTASJMAKCOS-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1=CC=C(N)N=C1CO

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 227
XLogP3: 1.4
Topological Polar Surface Area: 59.1

6-Amino-3-(3-fluorophenyl)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022004301-250mg	6-Amino-3-(3-fluorophenyl)pyridine-2-methanol	1227582-71-9	97%	250mg	$666.40	2023-09-03
Alichem	A022004301-500mg	6-Amino-3-(3-fluorophenyl)pyridine-2-methanol	1227582-71-9	97%	500mg	$999.60	2023-09-03
Alichem	A022004301-1g	6-Amino-3-(3-fluorophenyl)pyridine-2-methanol	1227582-71-9	97%	1g	$1764.00	2023-09-03

6-Amino-3-(3-fluorophenyl)pyridine-2-methanol Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol

6-Amino-3-(3-fluorophenyl)pyridine-2-methanol: A Comprehensive Overview

The compound 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol (CAS No. 1227582-71-9) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring system, which serves as a versatile scaffold for various functional groups. The presence of an amino group at position 6, a fluorophenyl substituent at position 3, and a hydroxymethyl group at position 2 introduces a high degree of chemical diversity, making it an attractive candidate for both academic research and industrial applications.

Recent studies have highlighted the potential of 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The pyridine ring's inherent aromaticity and electron-withdrawing properties make it an ideal platform for modulating biological activities. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics, to explore the binding affinities of this compound with various protein targets. These investigations have revealed promising interactions with key enzymes involved in cellular signaling pathways, underscoring its potential therapeutic applications.

In addition to its pharmacological relevance, 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol has also been explored for its electronic properties in materials science. The fluorophenyl group introduces a degree of electron-withdrawing character, which can be exploited in the design of organic semiconductors and optoelectronic devices. Recent experiments have demonstrated its ability to enhance charge transport properties in polymer blends, making it a valuable component in next-generation electronic materials.

The synthesis of 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring via cyclization reactions and the subsequent introduction of functional groups through nucleophilic substitution or coupling reactions. The use of palladium catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production while maintaining high purity levels.

From an environmental standpoint, 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be effectively metabolized by microbial communities, reducing its persistence in aquatic environments. This property is particularly important for ensuring the compound's safe use in industrial settings and minimizing its ecological footprint.

In conclusion, 6-Amino-3-(3-fluorophenyl)pyridine-2-methanol (CAS No. 1227582-71-9) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both therapeutic development and materials innovation.